2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-(2-hydroxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-3-(2-hydroxyethyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C15H12ClFN2O2S2/c16-10-2-1-3-11(17)9(10)8-23-15-18-12-4-7-22-13(12)14(21)19(15)5-6-20/h1-4,7,20H,5-6,8H2
• InChI Key: BAMZEIMWWDASNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NC3=C(C(=O)N2CCO)SC=C3)F
• Molecular Formula: C15H12ClFN2O2S2
• Molecular Weight: 370.9 g/mol

Description

2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-(2-hydroxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C15H12ClFN2O2S2 and its molecular weight is 370.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Compounds related to the chemical structure of 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-(2-hydroxyethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one have demonstrated potent anticancer activity. A study by Hafez and El-Gazzar (2017) found that derivatives of thieno[3,2-d]pyrimidine exhibited comparable activity to doxorubicin on various human cancer cell lines, including breast, cervical, and colonic carcinoma.

Material Science Applications

In the field of materials science, derivatives of thieno[3,2-d]pyrimidine have been used to develop transparent polyimides with high refractive indices and small birefringences. Tapaswi et al. (2015) demonstrated the synthesis of such materials, which also exhibit good thermomechanical stabilities, making them valuable for optical applications. Tapaswi et al. (2015).

Anti-Inflammatory and Analgesic Properties

Muralidharan et al. (2019) explored derivatives of this compound for potential anti-inflammatory and analgesic properties. Their study indicated that certain derivatives showed improved anti-inflammatory and analgesic activities. Muralidharan et al. (2019).

Pharmaceutical Research

In pharmaceutical research, compounds related to this compound have been investigated for their potential as antifolate inhibitors of thymidylate synthase, which is crucial for cancer treatment. Gangjee et al. (1996) synthesized novel derivatives and evaluated them as potential antitumor and antibacterial agents. Gangjee et al. (1996).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various biological targets, suggesting a potential for diverse biological activities .

Mode of Action

It’s possible that the compound interacts with its targets through a mechanism similar to other compounds with similar structures .

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways .

Result of Action

Similar compounds have been found to exert various biological effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound . For instance, factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .